Cas no 479030-51-8 (3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether)
479030-51-8 structure
Product Name:3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether
CAS No:479030-51-8
MF:C19H20O6
MW:344.358506202698
CID:6734561
Update Time:2024-03-03
3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether Chemical and Physical Properties
Names and Identifiers
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- Piperphilippinin I
- 3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether
-
- Inchi: 1S/C19H20O6/c1-24-18-9-11(3-5-16(18)21)6-13-10-25-19(23)14(13)7-12-2-4-15(20)17(22)8-12/h2-5,8-9,13-14,20-22H,6-7,10H2,1H3
- InChI Key: QIYGFJXYYCKUFJ-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(CC2C(CC3C=C(O)C(O)=CC=3)C(=O)OC2)C=1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- XLogP3: 1.355
3,3',4,4'-Tetrahydroxy-8,8'-lignan-9,9'-olide; (8R,8'R)-form, 3'-Me ether Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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